N5,N5-dimethyl-pyrazine-2,5-diamine

• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 2-N,2-N-dimethylpyrazine-2,5-diamine
• InChI: InChI=1S/C6H10N4/c1-10(2)6-4-8-5(7)3-9-6/h3-4H,1-2H3,(H2,7,8)
• InChI Key: HENYGHDKYXSCFI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(N=C1)N

Description

N5,N5-dimethyl-pyrazine-2,5-diamine is a useful research compound. Its molecular formula is C6H10N4 and its molecular weight is 138.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl-(6-nitro-pyrazin-3-yl)-amine (1.27 g, 7.55 mmol) in ethanol (90 mL) was treated with 10% palladium on activated carbon (0.40 g). The reaction mixture was stirred under a positive pressure of hydrogen gas (balloon) at 25° C. and atmospheric pressure overnight. The catalyst was then filtered off through a pad of celite, and the celite pad was washed well with ethanol. The filtrate was concentrated in vacuo, and the resulting black-orange solid was triturated with petroleum ether to afford N5,N5-dimethyl-pyrazine-2,5-diamine (0.78 g, 75%) as a black solid: mp 71.5–74.2° C.; EI-HRMS m/e calcd for C6H10N4 (M+) 138.0905, found 138.0903.